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Compound of Interest

Compound Name: Bcrp-IN-2

Cat. No.: B15573745 Get Quote

For researchers and scientists engaged in drug development, the responsible handling and

disposal of chemical compounds are paramount to ensuring a safe and compliant laboratory

environment. This guide provides essential, step-by-step procedures for the safe disposal of

Bcrp-IN-2, a BCRP (Breast Cancer Resistance Protein) inhibitor. Adherence to these protocols

is critical for protecting laboratory personnel and the environment.

Bcrp-IN-2 is a chemical compound with the CAS number 2953730-35-1, used in research to

study the interactions of quinazolinamine derivatives with the BCRP transport protein.[1] While

a specific Safety Data Sheet (SDS) with detailed toxicological and environmental hazards is not

readily available in the public domain, its nature as a biologically active small molecule

necessitates that it be handled and disposed of as hazardous chemical waste.

Immediate Safety and Handling Protocols
Before beginning any disposal procedure, it is crucial to handle Bcrp-IN-2 with care. All

personnel handling Bcrp-IN-2 must wear appropriate Personal Protective Equipment (PPE) to

minimize exposure.

Recommended Personal Protective Equipment (PPE):
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PPE Item Specification

Eye Protection Safety goggles with side-shields are mandatory.

Hand Protection

Chemical-resistant gloves (e.g., nitrile) are

required. Gloves must be inspected before use

and disposed of as contaminated waste after

handling the compound.

Body Protection
A lab coat should be worn to prevent skin

contact.

Step-by-Step Disposal Procedures
Under no circumstances should Bcrp-IN-2 or its solutions be disposed of down the drain or in

regular trash.[2] Improper disposal can lead to environmental contamination and potential

health risks.

Waste Collection:

Collect all waste containing Bcrp-IN-2, including the pure compound, contaminated

solutions, and disposable labware (e.g., pipette tips, tubes), in a designated hazardous

waste container.[2]

The container must be made of a material compatible with the chemical and be in good

condition, with a secure, leak-proof lid.[3]

For liquid waste, it is advisable to use secondary containment to prevent spills.[2]

Labeling:

Clearly label the hazardous waste container with a completed Environmental Health and

Safety (EHS) Hazardous Waste Label as required by your institution.[2]

The label must include the full chemical name ("Bcrp-IN-2"), the CAS number (2953730-

35-1), the quantity of waste, the date of generation, the laboratory and room number, and

the Principal Investigator's name and contact information.
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Avoid using abbreviations or chemical formulas on the main label.[2]

Storage:

Store the sealed waste container in a designated and secure Satellite Accumulation Area

within the laboratory.[2]

Ensure that the waste is segregated from incompatible materials to prevent any adverse

chemical reactions.

Disposal of Empty Containers:

Thoroughly empty the original Bcrp-IN-2 container.

The first rinse of the container with a suitable solvent (e.g., ethanol or another solvent in

which Bcrp-IN-2 is soluble) must be collected and disposed of as hazardous waste.[2] For

highly toxic or potent compounds, it is best practice to collect the first three rinses.[2]

After rinsing and air-drying, obliterate or remove the original label from the container

before disposing of it as solid waste or in accordance with your institution's guidelines for

rinsed glass or plastic.[2]

Request for Pickup:

Once the waste container is full, or as per your institution's policy, submit a waste

collection request to your institution's Environmental Health and Safety (EHS) office.[2]

Do not allow hazardous waste to accumulate in the laboratory for extended periods.

Experimental Workflow for Disposal
The following diagram illustrates the decision-making process and workflow for the proper

disposal of Bcrp-IN-2.
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Bcrp-IN-2 Disposal Workflow
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Caption: A flowchart outlining the procedural steps for the safe disposal of Bcrp-IN-2 waste.
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By following these procedures, you contribute to a safer laboratory environment and ensure

compliance with hazardous waste regulations. Always consult your institution's specific EHS

guidelines for chemical waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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